molecular formula C18H17N3O3S B2921012 2-[6-(furan-2-yl)pyridazin-3-yl]sulfanyl-N-[(3-methoxyphenyl)methyl]acetamide CAS No. 872704-65-9

2-[6-(furan-2-yl)pyridazin-3-yl]sulfanyl-N-[(3-methoxyphenyl)methyl]acetamide

Cat. No. B2921012
CAS RN: 872704-65-9
M. Wt: 355.41
InChI Key: HLILCSKBJIYKGH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-[6-(furan-2-yl)pyridazin-3-yl]sulfanyl-N-[(3-methoxyphenyl)methyl]acetamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. The compound belongs to the class of pyridazine derivatives and has been shown to exhibit promising biological activities. In

Scientific Research Applications

Synthesis and Structural Studies

  • Reactions with Nitrogen-Containing Binucleophilic Agents : The reactions of related compounds with nitrogen-containing binucleophilic agents have been studied, yielding various derivatives like pyridazin-3(2H)-one and pyrolin derivatives. These reactions are important for exploring the synthetic potential of such compounds (Kosolapova et al., 2013).

  • Synthesis of Pyrolin Derivatives : The synthesis and structural characterization of pyrolin derivatives, including 2-((4-amino-5-(furan-2-yl)-1,2,4-triazol-4H-3-il)-sulfanyl)-N-acetamides, have been explored. These processes contribute to the development of new compounds with potential biological activities (Chalenko et al., 2019).

  • Antiprotozoal Agents Synthesis : Novel compounds similar to the specified chemical, like 2-[5-(4-Amidinophenyl)-furan-2-yl]-5,6,7,8-tetrahydro-imidazo[1,2-a]pyridine-6-carboxamidine, have been synthesized and show potential as antiprotozoal agents (Ismail et al., 2004).

  • Synthesis of Pyrimidine Selanyl Derivatives : The synthesis of pyrimidine selanyl derivatives, which are structurally related to the specified compound, has been explored. These studies contribute to the development of novel compounds with potential therapeutic applications (Alshahrani et al., 2018).

Biological Activity Studies

  • Antinociceptive Activity : Studies have been conducted on derivatives of pyridazinone with antinociceptive activity, which is relevant to the specified compound. These studies help in understanding the potential therapeutic applications of such compounds (Doğruer et al., 2000).

  • Antimicrobial Evaluation : Research into the synthesis of new heterocyclic compounds incorporating sulfamoyl moiety suitable for use as antimicrobial agents has been conducted. This research is relevant for understanding the potential antimicrobial applications of compounds similar to the specified chemical (Darwish et al., 2014).

  • Heterocyclic Derivatives for Toxicity Assessment and Tumour Inhibition : Computational and pharmacological evaluation of heterocyclic derivatives, including 1,3,4-oxadiazole and pyrazoles, has been conducted. This research is important for understanding the toxicity, tumour inhibition, and other biological activities of similar compounds (Faheem, 2018).

properties

IUPAC Name

2-[6-(furan-2-yl)pyridazin-3-yl]sulfanyl-N-[(3-methoxyphenyl)methyl]acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H17N3O3S/c1-23-14-5-2-4-13(10-14)11-19-17(22)12-25-18-8-7-15(20-21-18)16-6-3-9-24-16/h2-10H,11-12H2,1H3,(H,19,22)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HLILCSKBJIYKGH-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC=CC(=C1)CNC(=O)CSC2=NN=C(C=C2)C3=CC=CO3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H17N3O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

355.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-[6-(furan-2-yl)pyridazin-3-yl]sulfanyl-N-[(3-methoxyphenyl)methyl]acetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.